Introduction: The Strategic Value of the 3-Aminoindazole Core
Introduction: The Strategic Value of the 3-Aminoindazole Core
An In-Depth Technical Guide to 5-bromo-7-iodo-1H-indazol-3-amine: A Privileged Scaffold for Drug Discovery
In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge in successful therapeutic agents. The 3-amino-1H-indazole scaffold is one such "privileged" structure, renowned for its versatile role as a hinge-binding template for kinase inhibitors and its presence in a diverse array of biologically active compounds.[1][2] Its rigid, bicyclic nature and specific hydrogen bonding capabilities allow it to effectively mimic the purine core of ATP, making it a cornerstone in the design of targeted cancer therapies.
This guide focuses on a particularly valuable, highly functionalized derivative: 5-bromo-7-iodo-1H-indazol-3-amine . The strategic placement of three distinct reactive centers—an amino group and two different halogens—transforms this molecule from a simple scaffold into a powerful and versatile building block. The bromine and iodine atoms serve as orthogonal synthetic handles, enabling selective and sequential chemical modifications through modern cross-coupling reactions.[3][4] This capability is paramount for researchers and drug development professionals aiming to rapidly generate compound libraries for structure-activity relationship (SAR) studies and to optimize lead compounds with precision.
PART 1: Core Physicochemical and Structural Properties
A comprehensive understanding of a compound's fundamental properties is the bedrock of its effective application in synthesis and screening. The key characteristics of 5-bromo-7-iodo-1H-indazol-3-amine are summarized below.
| Property | Value | Source |
| CAS Number | 1935186-93-8 | [5] |
| Molecular Formula | C₇H₅BrIN₃ | [5] |
| Molecular Weight | 337.95 g/mol | Calculated |
| Appearance | Yellow solid | [5] |
| Purity | Typically ≥95% | [5] |
| Storage Conditions | Store at 0-8 °C, protect from light | [5] |
| InChI | 1S/C7H5BrIN3/c8-3-1-4-6(5(9)2-3)11-12-7(4)10/h1-2H,(H3,10,11,12) | [5] |
| InChIKey | JVPYZLHZBATMEP-UHFFFAOYSA-N | [5] |
PART 2: Synthesis and Chemical Reactivity
The synthetic accessibility and predictable reactivity of 5-bromo-7-iodo-1H-indazol-3-amine are central to its utility.
Synthetic Pathways
The most prevalent and industrially scalable method for constructing the 3-aminoindazole core involves the cyclization of a 2-halobenzonitrile with hydrazine.[6][7][8][9] This reaction proceeds via a nucleophilic aromatic substitution (SNAr) of the ortho-halogen (typically fluorine or chlorine for higher reactivity) by hydrazine, followed by an intramolecular cyclization onto the nitrile group.
For the specific synthesis of halogenated analogs like 5-bromo-1H-indazol-3-amine, the corresponding 5-bromo-2-fluorobenzonitrile is used as the starting material.[10][11] The reaction is often performed at elevated temperatures, sometimes under microwave irradiation to shorten reaction times.[1]
An alternative, two-step approach has been developed to circumvent the often harsh conditions of the direct hydrazinolysis, which can be problematic for electron-rich benzonitriles.[7][8] This method involves a palladium-catalyzed N-arylation of benzophenone hydrazone with a 2-bromobenzonitrile, followed by an acidic deprotection/cyclization sequence to yield the final 3-aminoindazole.[7][8]
A Hub of Reactivity
5-bromo-7-iodo-1H-indazol-3-amine is a trifunctional molecule, offering chemists precise control over subsequent modifications.
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C5-Bromine & C7-Iodine: These positions are the molecule's primary assets for diversification. They are ideal substrates for a wide range of palladium-catalyzed cross-coupling reactions, including Suzuki, Stille, Sonogashira, Heck, and Buchwald-Hartwig aminations.[3] Critically, the carbon-iodine bond is generally more reactive than the carbon-bromine bond under typical cross-coupling conditions. This differential reactivity allows for selective, sequential functionalization—first at the C7 position, followed by a second, distinct modification at the C5 position.
-
C3-Amino Group: The primary amine is nucleophilic and can be readily acylated, sulfonated, or reductively aminated to introduce a variety of side chains. This position is crucial for modulating solubility, cell permeability, and interaction with biological targets.
-
N1-Indazole Nitrogen: The N-H proton is acidic and can be deprotonated to allow for N-alkylation or N-arylation. This modification is frequently used to block a hydrogen bond donor site or to introduce vectors that can probe additional pockets within a target's active site. It is important to note that competitive alkylation between the N1-position and the C3-amino group can occur, sometimes necessitating a protection-deprotection strategy for the amino group to achieve selective N1-functionalization.[7]
PART 3: Application in Drug Discovery and Development
The indazole scaffold is a validated pharmacophore present in numerous approved drugs and clinical candidates, particularly in oncology.[12][13]
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Kinase Inhibition: The 1H-indazole-3-amine motif is an exceptional hinge-binding fragment.[9] The N1-H and the exocyclic amine act as a hydrogen bond donor-acceptor pair, effectively docking into the hinge region of the ATP-binding pocket of many protein kinases. Drugs like Axitinib, a VEGFR inhibitor, feature an indazole core.
-
SAR Exploration: 5-bromo-7-iodo-1H-indazol-3-amine is an ideal starting point for a discovery campaign. Using parallel synthesis, a library of analogs can be rapidly generated by performing Suzuki couplings with a diverse set of boronic acids at the C7-iodo position. The resulting products can then be subjected to a second diversification step at the C5-bromo position, allowing for a systematic exploration of the chemical space around the core scaffold. This strategy is highly efficient for optimizing potency, selectivity, and pharmacokinetic properties.
-
Fragment-Based Drug Design (FBDD): The core itself can be considered a high-value fragment. The bromine and iodine atoms serve as vectors for growing the fragment into a more potent lead compound by targeting adjacent sub-pockets within the protein active site.
PART 4: Safety, Handling, and Storage
As with all specialized chemical reagents, proper handling of 5-bromo-7-iodo-1H-indazol-3-amine is essential.
-
Hazard Classification: The compound is classified as harmful if swallowed.[5] Related 3-aminoindazoles carry warnings for skin irritation, serious eye irritation, and potential respiratory irritation.[14]
-
Precautionary Measures: Standard laboratory personal protective equipment (PPE), including a lab coat, nitrile gloves, and safety glasses or goggles, should be worn at all times.[15] All manipulations should be performed in a properly functioning chemical fume hood to avoid inhalation of dust.[16]
-
Storage: The compound should be stored in a tightly sealed container in a cool, dry place, ideally refrigerated at 0-8 °C and protected from light to ensure long-term stability.[5]
PART 5: Referenced Experimental Protocols
The following protocols are representative of the core transformations involving this class of compounds. They are adapted from established literature procedures and should be performed by qualified chemists with appropriate safety precautions.
Protocol 1: Synthesis of 5-Bromo-1H-indazol-3-amine (Representative Cyclization)
This protocol is adapted from procedures for the synthesis of 3-aminoindazoles from 2-halobenzonitriles.[9][11]
-
Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 5-bromo-2-fluorobenzonitrile (1.0 eq).
-
Reagent Addition: Add ethanol or n-butanol as the solvent (approx. 5-10 mL per gram of starting material), followed by the slow addition of hydrazine hydrate (5-10 eq).
-
Heating: Heat the reaction mixture to reflux (typically 90-110 °C, depending on the solvent) and monitor the reaction progress by TLC or LC-MS. Reactions are often complete within several hours.
-
Workup: Upon completion, cool the reaction mixture to room temperature. A precipitate may form. If so, collect the solid by vacuum filtration. If not, concentrate the solvent under reduced pressure.
-
Purification: The crude product can be purified by trituration with a suitable solvent (e.g., methanol, diethyl ether) or by recrystallization to afford the pure 5-bromo-1H-indazol-3-amine as a solid.
Protocol 2: General Procedure for Suzuki Cross-Coupling at an Aryl Halide Position
This is a generalized protocol for the functionalization of the bromo or iodo positions.
-
Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (Nitrogen or Argon), add the halogenated indazole (1.0 eq), the desired boronic acid or boronic ester (1.1-1.5 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf), 2-5 mol%), and a base (e.g., K₂CO₃, Cs₂CO₃, 2-3 eq).
-
Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent and water (e.g., 1,4-Dioxane/H₂O, Toluene/H₂O, DMF/H₂O).
-
Heating: Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir until the starting material is consumed, as monitored by TLC or LC-MS.
-
Workup: Cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate). Wash the organic layer sequentially with water and brine.
-
Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude residue is then purified by flash column chromatography on silica gel to yield the desired coupled product.
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